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Compound of Interest

Compound Name: 14-Demethyl-lanosterol-d6
Cat. No.: B15556807
Get Quote
\ J

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of laboratory chemicals is paramount. This guide provides essential safety
and logistical information for the proper disposal of 14-Demethyl-lanosterol-d6, a deuterated
natural sterol.

While a specific Safety Data Sheet (SDS) for 14-Demethyl-lanosterol-d6 is not readily
available, data from its non-deuterated analogue, Lanosterol, indicates that it is not classified
as a hazardous substance.[1] The disposal procedures outlined below are based on this
information and general best practices for non-hazardous solid chemical waste in a laboratory
setting.

Hazard Assessment and Data

The hazard profile of the non-deuterated analogue, Lanosterol, provides a basis for handling
14-Demethyl-lanosterol-d6. The following table summarizes the key hazard ratings, which are
consistently low across standard safety metrics.
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Hazard Classification Rating System
Health Hazard 0 NFPA/HMIS
Fire Hazard 0 NFPA/HMIS
Reactivity Hazard 0 NFPA/HMIS
GHS Classification Not a hazardous substance or GHS

mixture

Water Hazard Class

1 (Slightly hazardous for water)

NFPA: National Fire Protection Association; HMIS: Hazardous Materials Identification System;

GHS: Globally Harmonized System of Classification and Labelling of Chemicals.

Step-by-Step Disposal Protocol

Adherence to a structured disposal protocol is crucial for maintaining a safe laboratory

environment.

1. Initial Assessment:

o Confirm that the 14-Demethyl-lanosterol-d6 waste is not mixed with any hazardous

substances. If it is, the entire mixture must be treated as hazardous waste.

o Consult your institution's specific guidelines for non-hazardous chemical waste disposal, as

local regulations may vary.

2. Packaging for Disposal:

o Ensure the 14-Demethyl-lanosterol-d6, which is typically a powder, is in a securely sealed

container to prevent dust inhalation.

e The original product vial is often the most suitable primary container.

e Place the primary container into a larger, durable, and clearly labeled secondary container.

© 2026 BenchChem. All rights reserved. 2/6

Tech Support


https://www.benchchem.com/product/b15556807/docs?utm_src=pdf-body#proper-disposal-of-14-demethyl-lanosterol-d6-a-step-by-step-guide
https://www.benchchem.com/product/b15556807/docs?utm_src=pdf-body#proper-disposal-of-14-demethyl-lanosterol-d6-a-step-by-step-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556807?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e The label on the secondary container should clearly state "Non-Hazardous Laboratory
Waste" and identify the contents (14-Demethyl-lanosterol-d6).

3. Final Disposal:

¢ Do not place the container in common laboratory trash bins that are handled by custodial
staff.

o Laboratory personnel should transport the securely packaged and labeled waste directly to
the designated non-hazardous solid waste collection area or dumpster.[2]

o For empty containers that previously held 14-Demethyl-lanosterol-d6, deface the original
label to avoid confusion and dispose of them as regular laboratory glass or plastic waste,
unless institutional policy dictates otherwise.

Disposal Decision Workflow

The following diagram illustrates the logical steps for determining the correct disposal path for
14-Demethyl-lanosterol-d6.
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Disposal Decision Workflow for 14-Demethyl-lanosterol-d6
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Caption: Logical workflow for the proper disposal of 14-Demethyl-lanosterol-d6.

By following these procedures, researchers can ensure the safe and compliant disposal of 14-
Demethyl-lanosterol-d6, contributing to a secure and environmentally responsible laboratory
setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15556807?utm_src=pdf-custom-synthesis#bc-rfq
https://cdn.caymanchem.com/cdn/msds/19521m.pdf
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.benchchem.com/product/b15556807/docs#proper-disposal-of-14-demethyl-lanosterol-d6-a-step-by-step-guide
https://www.benchchem.com/product/b15556807/docs#proper-disposal-of-14-demethyl-lanosterol-d6-a-step-by-step-guide
https://www.benchchem.com/product/b15556807/docs#proper-disposal-of-14-demethyl-lanosterol-d6-a-step-by-step-guide
https://www.benchchem.com/product/b15556807/docs#proper-disposal-of-14-demethyl-lanosterol-d6-a-step-by-step-guide
https://www.benchchem.com/product/b15556807?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556807?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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